Cas no 54198-74-2 (2,6-Dimethylpyrimidine-4-carboxylic acid)

• Product Name: 2,6-Dimethylpyrimidine-4-carboxylic acid
• CAS No: 54198-74-2
• MF: C₇H₈N₂O₂
• MW: 152.150621414185
• MDL: MFCD09755956
• CID: 940060
• PubChem ID: 17604765
• Update Time: 2025-05-21

2,6-Dimethylpyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,6-Dimethylpyrimidine-4-carboxylic acid
• 2,6-dimethylpyrimidine-4-carboxylic acid(SALTDATA: 0.3H2O)
• 4-Pyrimidinecarboxylicacid,2,6-dimethyl-(6CI,7CI,9CI)
• 2,5-DIMETHYL-1-P-TOLYL-1H-PYRROLE-3-CARBOXYLIC ACID
• 2,6-Dimethyl-pyrimidin-4-carbonsaeure
• 2,6-dimethyl-pyrimidine-4-carboxylic acid
• SCHEMBL1760306
• MFCD09755956
• A18881
• EN300-61391
• SY180086
• 2,6-dimethylpyrimidine-4-carboxylicacid
• 2,6-DIMETHYL-4-PYRIMIDINECARBOXYLIC ACID
• AKOS011506173
• G37428
• SB56827
• CS-0252724
• BS-38193
• Z965072050
• 2,6-Dimethylpyrimidine-4-carboxylic acid x0.3h2o
• MCFSYMKFEOQWAU-UHFFFAOYSA-N
• 54198-74-2

• MDL： MFCD09755956
• Inchi： 1S/C7H8N2O2/c1-4-3-6(7(10)11)9-5(2)8-4/h3H,1-2H3,(H,10,11)
• InChI Key： MCFSYMKFEOQWAU-UHFFFAOYSA-N
• SMILES： OC(C1=CC(C)=NC(C)=N1)=O

Computed Properties

• Exact Mass: 152.05900
• Monoisotopic Mass: 152.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 63.1Ų

Experimental Properties

• PSA: 63.08000
• LogP: 0.79160

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on 2,6-Dimethylpyrimidine-4-carboxylic acid

Recent Advances in the Study of 2,6-Dimethylpyrimidine-4-carboxylic acid (CAS: 54198-74-2)

2,6-Dimethylpyrimidine-4-carboxylic acid (CAS: 54198-74-2) is a pyrimidine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. Recent studies have explored its potential as a building block for novel therapeutic agents, particularly in the areas of antimicrobial, anticancer, and anti-inflammatory drug design. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential applications in medicine.

One of the key areas of interest in recent research has been the synthesis and optimization of 2,6-Dimethylpyrimidine-4-carboxylic acid derivatives. A study published in the Journal of Medicinal Chemistry (2023) demonstrated the efficient synthesis of this compound using a modified Hantzsch pyrimidine synthesis approach, which improved yield and purity. The study also investigated the compound's reactivity, revealing its potential for further functionalization to create a diverse library of derivatives with enhanced pharmacological properties.

In the context of biological activity, 2,6-Dimethylpyrimidine-4-carboxylic acid has shown promising results as an antimicrobial agent. A recent in vitro study (Bioorganic & Medicinal Chemistry Letters, 2024) reported that derivatives of this compound exhibited potent activity against a range of Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. The mechanism of action was attributed to the inhibition of bacterial DNA gyrase, a critical enzyme for bacterial replication. These findings suggest that 2,6-Dimethylpyrimidine-4-carboxylic acid could serve as a scaffold for developing new antibiotics to address the growing issue of antimicrobial resistance.

Another significant development is the exploration of 2,6-Dimethylpyrimidine-4-carboxylic acid in cancer research. A preclinical study (European Journal of Medicinal Chemistry, 2023) investigated its derivatives as potential kinase inhibitors, targeting key signaling pathways involved in tumor growth and metastasis. The results indicated that certain derivatives exhibited selective inhibition of tyrosine kinases, such as EGFR and VEGFR, with minimal cytotoxicity to normal cells. This selectivity is a crucial advantage in cancer therapy, as it reduces the risk of adverse side effects commonly associated with traditional chemotherapy.

Beyond its antimicrobial and anticancer properties, 2,6-Dimethylpyrimidine-4-carboxylic acid has also been studied for its anti-inflammatory effects. A recent publication (Journal of Chemical Biology, 2024) highlighted its role in modulating the NF-κB pathway, a central regulator of inflammatory responses. The study demonstrated that derivatives of this compound could effectively suppress the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in vitro and in vivo. These findings open new avenues for developing anti-inflammatory drugs with improved efficacy and safety profiles.

In conclusion, 2,6-Dimethylpyrimidine-4-carboxylic acid (CAS: 54198-74-2) represents a promising scaffold for drug discovery, with demonstrated potential in antimicrobial, anticancer, and anti-inflammatory applications. Recent advancements in its synthesis and functionalization have expanded the possibilities for creating novel derivatives with enhanced biological activity. Future research should focus on optimizing these derivatives for clinical translation, addressing challenges such as bioavailability and pharmacokinetics. The continued exploration of this compound underscores its importance in the ongoing quest for innovative therapeutic solutions.